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Compound of Interest

Compound Name: 2-Ethyl-4-methylthiazole

Cat. No.: B098465 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
4-methylthiazole
This guide provides immediate, essential safety and logistical information for handling 2-Ethyl-
4-methylthiazole in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties
A summary of the key quantitative data for 2-Ethyl-4-methylthiazole is presented below for

easy reference.
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Property Value Source

Molecular Formula C₆H₉NS [1]

Molecular Weight 127.21 g/mol [1]

Appearance Colorless to pale yellow liquid [1][2][3]

Odor Nutty, green, pistachio [1][3]

Boiling Point 161-162 °C at 760 mmHg [1][2][3]

Flash Point 150.0 °F (65.6 °C) Closed Cup [4]

Density 1.026 g/mL at 25 °C [3]

Specific Gravity 1.021 - 1.031 @ 25.00 °C [2]

Refractive Index 1.501 - 1.511 @ 20.00 °C [1][2]

Solubility
Slightly soluble in water;

soluble in fats
[1]

Acute Oral Toxicity (LD50) 540 mg/kg (Rat) [4]

Personal Protective Equipment (PPE)
When handling 2-Ethyl-4-methylthiazole, the following personal protective equipment is

mandatory to prevent exposure.[5]

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[6] A face shield may also be necessary.[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Handle with gloves and use proper glove removal technique to avoid skin contact.[7]

Impervious clothing and flame-retardant antistatic protective clothing are recommended.[7]

Respiratory Protection: Use only outdoors or in a well-ventilated area.[4][8] If ventilation is

inadequate or when fog or aerosols are generated, respiratory protection is required.[9]
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Handling and Storage Procedures
Ventilation: Ensure adequate ventilation, especially in confined areas.[6] Use explosion-proof

electrical, ventilating, and lighting equipment.[4][6]

Handling: Wash hands and any exposed skin thoroughly after handling.[6] Do not eat, drink,

or smoke when using this product.[4][6] Keep away from heat, sparks, open flames, and hot

surfaces.[4][6] Use only non-sparking tools and take precautionary measures against static

discharge.[4][6][10]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[5][6][10] Store

in a cool place.[4][5][10] Incompatible with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[6]

First Aid Measures
In case of exposure to 2-Ethyl-4-methylthiazole, follow these first aid procedures immediately.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[6] Remove contact lenses if present and easy to do.[4] Get medical attention if eye

irritation persists.[4][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes.[6] Get medical attention if skin irritation occurs.[4][6]

Inhalation: Remove from exposure and move to fresh air.[4][6] If not breathing, give artificial

respiration.[6] Get medical attention if you feel unwell.[4][6]

Ingestion: Clean mouth with water.[6] Do NOT induce vomiting.[9] Call a POISON CENTER

or doctor/physician if you feel unwell.[4][6]

Spill and Disposal Plan
Spill Response: Remove all sources of ignition.[6] Use spark-proof tools and explosion-proof

equipment.[6] Absorb with liquid-binding material (sand, diatomite, acid binders, universal

binders, sawdust).[9] Collect spillage and place it in suitable containers for disposal.[4][6]

Prevent the product from entering drains.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_2-isopropyl-4-methylthiazole_355510_US-EN_SDS.pdf
https://www.chemicalbull.com/products/2-ethyl-4-methylthiazole
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_2-isopropyl-4-methylthiazole_355510_US-EN_SDS.pdf
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.chemicalbull.com/products/2-ethyl-4-methylthiazole
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_2-isopropyl-4-methylthiazole_355510_US-EN_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b098465?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-33P2-EN-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzEyNjF8YXBwbGljYXRpb24vcGRmfGFHRmpMMmhrTmk4NU1UWTBPREkwTWpRNE16VXdMMU5FUWw4ek0xQXlYMFZPWDBWT0xuQmtaZ3xiY2MwNTFiYTFkNThiYzY2MjlmZjA1NGRlNGQzODdkNzZkNDcxYTk5NDQ5OGUwMzQ3NTE3YTdmZGE1N2U0N2E2
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-33P2-EN-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzEyNjF8YXBwbGljYXRpb24vcGRmfGFHRmpMMmhrTmk4NU1UWTBPREkwTWpRNE16VXdMMU5FUWw4ek0xQXlYMFZPWDBWT0xuQmtaZ3xiY2MwNTFiYTFkNThiYzY2MjlmZjA1NGRlNGQzODdkNzZkNDcxYTk5NDQ5OGUwMzQ3NTE3YTdmZGE1N2U0N2E2
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/ethyl-2-4-methyl-thiazole/?doc=MSDS/501383_vigon_sds_us_english.pdf&namee=Ethyl24MethylThiazoleSDS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, national, and international regulations.[4][6] This material

and its container must be disposed of as hazardous waste.[4]
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Ethyl-4-methylthiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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